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Compound of Interest

Compound Name: Diethyl fumarate

Cat. No.: B049355

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl fumarate (DEF) is an organic compound, specifically the diethyl ester of fumaric acid.
It presents as a colorless to slightly yellow, transparent liquid and finds applications in various
fields, including organic synthesis, as a solvent, and in the development of polymers and
pharmaceutical agents.[1][2] Notably, it is used in the Diels-Alder reaction and has been
investigated for its role in creating tailored biomaterials. This guide provides a detailed overview
of the core physicochemical properties of Diethyl fumarate, intended to serve as a critical
resource for professionals in research and drug development.

Physicochemical Properties

The fundamental physical and chemical characteristics of Diethyl fumarate are summarized in
the tables below. These properties are crucial for understanding its behavior in various
experimental and industrial settings, from reaction kinetics to formulation development.

Table 1: General and Physical Properties of Diethyl
Fumarate

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b049355?utm_src=pdf-interest
https://www.benchchem.com/product/b049355?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/diethyl%20fumarate
https://www.chembk.com/en/chem/Diethyl%20fumarate
https://www.benchchem.com/product/b049355?utm_src=pdf-body
https://www.benchchem.com/product/b049355?utm_src=pdf-body
https://www.benchchem.com/product/b049355?utm_src=pdf-body
https://www.benchchem.com/product/b049355?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

Molecular Formula CsH1204 [1]

Molecular Weight 172.18 g/mol [1]
Colorless to slightly yellow

Appearance liquid; may appear as a white [1112][3]
crystal

Melting Point 0.8-2°C [1]

Boiling Point 214 - 219 °C [1]

) 1.0452 - 1.052 g/mL at 20-25
Density [1][4]

°C

Refractive Index (n20/D)

1.44

[4]

Flash Point

91 - 111 °C (closed cup)

[1](2]

Vapor Pressure

0.159 - 0.178 mmHg at 25 °C

[2][5]

Vapor Density

5.93 (Air = 1)

[1]

Table 2: Solubility and Partitioning Characteristics of

Diethyl Fumarate

Property

Value

Reference

Water Solubility

3.1 g/L; generally described as

insoluble or immiscible

[2]14]

Solubility in Organic Solvents

Soluble in ethanol, ether,

acetone, and chloroform

[1](2]

LogP (Octanol/Water Partition

Coefficient)

2.200 (estimated)

[4]

Experimental Protocols
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While detailed experimental protocols for the determination of each physicochemical property
are not extensively available in the provided search results, a general method for the synthesis
of Diethyl fumarate is consistently reported.

Synthesis of Diethyl Fumarate via Esterification

A common method for synthesizing Diethyl fumarate is through the esterification of fumaric
acid with ethanol, often catalyzed by an acid such as sulfuric acid.[6] Another approach
involves the isomerization of maleic anhydride to monomethyl maleate, followed by
isomerization to monomethyl fumarate and subsequent esterification.[7][8]

General Procedure:

Fumaric acid is reacted with an excess of ethanol.
» A catalytic amount of a strong acid (e.qg., sulfuric acid) is added to the mixture.

e The reaction mixture is heated to reflux for a specified period to drive the esterification
process.

o Upon completion, the mixture is cooled, and the catalyst is neutralized.

e The product is then purified, often through washing with an aqueous sodium carbonate
solution, followed by a saturated calcium chloride solution, drying, and distillation.[9]

A more recent method utilizes microwave irradiation with a composite catalyst of aluminum
chloride and sodium bisulfate to achieve a higher yield in a shorter reaction time.[7]

Visualizations
Logical Workflow for Diethyl Fumarate Synthesis

The following diagram illustrates the general workflow for the synthesis of Diethyl fumarate
from fumaric acid and ethanol.
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General Synthesis Workflow of Diethyl Fumarate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Diethyl Fumarate: A Comprehensive Physicochemical
Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049355#physicochemical-properties-of-diethyl-
fumarate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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